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Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Methoxypropanol, specifically 1-methoxy-2-propanol, is an increasingly popular organic

solvent in various chemical applications due to its favorable physicochemical properties, lower

toxicity profile compared to some other glycol ethers, and its classification as a greener solvent

alternative.[1] Its unique combination of a hydroxyl group and an ether linkage allows it to

effectively dissolve a wide range of polar and non-polar compounds, making it a versatile

medium for a variety of organic reactions. This document provides detailed application notes

and experimental protocols for the use of methoxypropanol as a solvent in several key

organic transformations.

Physicochemical Properties of 1-Methoxy-2-
propanol
A thorough understanding of a solvent's properties is crucial for its effective application in

organic synthesis. The key physicochemical properties of 1-methoxy-2-propanol are

summarized in the table below.
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Property Value References

Molecular Formula C₄H₁₀O₂ [2][3]

Molecular Weight 90.12 g/mol [2][3]

Appearance Clear, colorless liquid [3][4]

Odor Mild, ethereal [3][4]

Boiling Point 118-120 °C [4]

Melting Point -95 to -97 °C [4]

Density 0.916-0.924 g/mL at 25 °C [2][4]

Vapor Pressure 10.9-11.8 mmHg at 25 °C [2][4]

Flash Point 31.5-32 °C (closed cup) [4]

Solubility in Water Miscible [3][4]

Autoignition Temperature 278 °C [4]

Refractive Index (n20/D) 1.403 [4]

Safety and Handling
Methoxypropanol is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources.[5][6]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.[4]

Hand Protection: Wear suitable chemical-resistant gloves.[6]

Skin and Body Protection: A lab coat and, if necessary, flame-retardant clothing should be

worn.[6]

Handling and Storage:

Store in a cool, dry, and well-ventilated area in tightly closed containers.[5][6]
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Ground and bond containers during transfer to prevent static discharge.[5]

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[4]

Disposal:

Dispose of waste methoxypropanol and contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Applications in Organic Reactions
Methoxypropanol's unique properties make it a suitable solvent for a range of organic

reactions, including nucleophilic substitutions, esterifications, reductions, and palladium-

catalyzed cross-coupling reactions.

Nucleophilic Substitution Reactions
The polar, protic nature of methoxypropanol can facilitate nucleophilic substitution reactions,

particularly those proceeding through an SN1 mechanism, by stabilizing carbocation

intermediates.[7] For SN2 reactions, while polar aprotic solvents are often preferred,

methoxypropanol can still be a viable medium, especially at elevated temperatures.

Protocol: Synthesis of 1-azido-2-methoxypropane (Illustrative)

This protocol is adapted from a procedure for a related methoxypropanol derivative and

illustrates a typical nucleophilic substitution.

Reaction Scheme:

CH₃OCH₂CH(OH)CH₃ + CH₃COOH --(H⁺)--> CH₃OCH₂CH(OCOCH₃)CH₃ + H₂O

C₆H₅COCH₃ --(NaBH₄, CH₃OCH₂CH(OH)CH₃)--> C₆H₅CH(OH)CH₃

CH₃C₆H₄Br + C₆H₅B(OH)₂ --(Pd catalyst, Base)--> CH₃C₆H₄C₆H₅

C₆H₅I + C₆H₅CH=CH₂ --(Pd catalyst, Base)--> C₆H₅CH=CHC₆H₅

A general experimental workflow for organic synthesis.
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Catalytic Cycle of the Suzuki-Miyaura Coupling

Catalytic Cycle

Pd(0)L₂

R¹-Pd(II)(X)L₂

 Oxidative
 Addition
 (R¹-X)

R¹-Pd(II)(R²)L₂

 Transmetalation
 (R²-B(OR)₂)

 Reductive
 Elimination

 (R¹-R²)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b072326?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of the Heck Reaction
Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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